molecular formula C6H14N2O B8698126 2,2-Dimethylbutanehydrazide

2,2-Dimethylbutanehydrazide

Cat. No.: B8698126
M. Wt: 130.19 g/mol
InChI Key: NIIGLPLCEWVSRS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2-Dimethylbutanehydrazide is a useful research compound. Its molecular formula is C6H14N2O and its molecular weight is 130.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H14N2O

Molecular Weight

130.19 g/mol

IUPAC Name

2,2-dimethylbutanehydrazide

InChI

InChI=1S/C6H14N2O/c1-4-6(2,3)5(9)8-7/h4,7H2,1-3H3,(H,8,9)

InChI Key

NIIGLPLCEWVSRS-UHFFFAOYSA-N

Canonical SMILES

CCC(C)(C)C(=O)NN

Origin of Product

United States

Synthesis routes and methods

Procedure details

Reflux a mixture of hydrazine monohydrate (0.97 g, 19.4 mmol) and 2,2-dimethyl-butyric acid ethyl ester (1.4 g, 9.7 mmol) for 72 hours. Purify the crude material by flash chromatography (silica gel) using 5% (7 M ammoniated methanol) in dichloromethane to afford the title compound (0.78 g). 1H NMR (CDCl3) δ 0.81 (t, 3H), 1.13 (s, 6H), 1.53 (q, 2H), 3.88 (s, 2H), 7.05 (bs, 1H).
Quantity
0.97 g
Type
reactant
Reaction Step One
Quantity
1.4 g
Type
reactant
Reaction Step One

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